Cas no 941894-25-3 (N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941894-25-3
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 5442296
• Update Time: 2025-07-21

N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C22H20N4O3/c1-15-6-8-16(9-7-15)19-13-20-22(28)25(10-11-26(20)24-19)14-21(27)23-17-4-3-5-18(12-17)29-2/h3-13H,14H2,1-2H3,(H,23,27)
• InChI Key： NQPDVZCRTQFSQW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CN1C=CN2N=C(C3=CC=C(C)C=C3)C=C2C1=O

Additional information on N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Introduction to N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide and Its Significance in Modern Chemical Biology

N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide, with the CAS number 941894-25-3, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This intricate molecule has garnered significant attention due to its unique structural features and potential biological activities. The compound's name itself is a testament to its complexity, incorporating multiple heterocyclic rings and functional groups that contribute to its distinctive chemical profile.

The study of such molecules is crucial in understanding the mechanisms of various biological processes and in the development of novel therapeutic agents. In recent years, there has been a surge in interest regarding pyrazole and pyrazolopyrimidine derivatives due to their diverse pharmacological properties. These heterocyclic systems have been extensively explored for their potential applications in treating a wide range of diseases, including cancer, inflammation, and neurological disorders.

One of the most compelling aspects of N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide is its dual functionality. The presence of both methoxy and methyl substituents on the aromatic rings not only influences its electronic properties but also enhances its binding affinity to biological targets. This dual functionality has been shown to play a critical role in modulating enzyme activity and receptor interactions, making it an attractive candidate for drug discovery.

Recent research has highlighted the importance of optimizing the structure of such compounds to improve their pharmacokinetic properties. For instance, studies have demonstrated that modifications in the position and nature of substituents can significantly affect the metabolic stability and bioavailability of these molecules. This underscores the need for a systematic approach to drug design, where each structural component is carefully considered to achieve the desired therapeutic outcome.

The synthesis of N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the pyrazolopyrimidine core is particularly challenging due to its sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to construct such complex molecules with high efficiency and yield.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in cancer progression. The pyrazole and pyrazolopyrimidine moieties are known to interact with key residues in target proteins, thereby disrupting their function. This mechanism has been observed in several experimental models, where N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide has shown inhibitory effects on enzymes such as kinases and phosphodiesterases.

The compound's ability to cross the blood-brain barrier has also been a subject of interest. This property is crucial for developing treatments for neurological disorders, where drug delivery remains a significant challenge. Preliminary data indicate that modifications at the acetamide moiety can enhance permeability without compromising biological activity. This finding opens up new avenues for designing drugs that can effectively target central nervous system disorders.

Another area of investigation has focused on the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune conditions and metabolic disorders. By targeting inflammatory pathways, N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide may offer a novel therapeutic approach. Studies have shown that it can modulate cytokine production and reduce inflammatory mediator release in vitro.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and identify potential lead structures with remarkable accuracy. By integrating experimental data with computational methods, scientists can accelerate the drug discovery process significantly.

In conclusion, N-(3-methoxyphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS no: 941894-25³) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in addressing some of the most pressing challenges in medicine today.